Cas no 1805526-55-9 (Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate)

• Product Name: Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate
• CAS No: 1805526-55-9
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4884869
• Update Time: 2025-06-08

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)4-6-3-7(13)10(11(14)15)8(5-12)16-6/h3,11H,2,4-5H2,1H3
• InChI Key： WGTHOWHDKQTEDT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(=CC(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate

Comprehensive Overview of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805526-55-9)

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805526-55-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromomethyl group, enables versatile functionalization, making it invaluable for cross-coupling reactions and other advanced synthetic applications.

In recent years, the demand for fluorinated compounds like Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated pyridines are known to improve binding affinity and selectivity. The compound’s CAS No. 1805526-55-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key advantages of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate lies in its role as a building block for heterocyclic compounds. Its fluorine-substituted pyridine core is a hotspot for designing novel enzyme inhibitors and receptor modulators. The bromomethyl group further enhances its utility in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures.

The synthesis and applications of CAS No. 1805526-55-9 align with current trends in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward eco-friendly processes, this compound’s efficient derivatization potential positions it as a candidate for low-waste manufacturing. Its difluoromethyl group, in particular, is a subject of studies exploring hydrogen bonding interactions and lipophilicity optimization in drug design.

Beyond pharmaceuticals, Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate is investigated for its utility in agrochemical formulations. Fluorinated pyridines are increasingly used in crop protection agents due to their resistance to degradation and improved pest-targeting capabilities. The compound’s 4-fluoropyridine scaffold is also explored in electronic materials, where fluorine’s electron-withdrawing properties enhance charge transport in organic semiconductors.

In summary, Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1805526-55-9) represents a multifaceted tool for modern chemical innovation. Its structural features and reactivity profile cater to diverse fields, from life sciences to advanced materials. As research continues to uncover new applications, this compound is poised to remain a focal point in high-value chemical synthesis and interdisciplinary research.